![molecular formula C21H27N3O5S B2570639 N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide CAS No. 1251694-67-3](/img/structure/B2570639.png)
N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C21H27N3O5S and its molecular weight is 433.52. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
Compounds incorporating sulfonamide and acetamide moieties have been evaluated for their anticancer potential. For instance, modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonyl)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide exhibited remarkable anticancer effects. Replacement of the acetamide group with alkylurea in these compounds resulted in potent antiproliferative activities against several human cancer cell lines, reduced acute oral toxicity, and efficacious inhibition of tumor growth in mice models, suggesting their potential as PI3K inhibitors and effective anticancer agents with low toxicity (Wang et al., 2015).
Antimalarial and Antiviral Applications
Research into sulfonamide derivatives has also extended into antimalarial and potential antiviral applications. A study explored the reactivity of N-(phenylsulfonyl)acetamide derivatives, leading to compounds with in vitro antimalarial activity. Some of these sulfonamide derivatives demonstrated excellent antimalarial activity with low cytotoxicity, and molecular docking studies suggested their potential utility against COVID-19, highlighting the versatility of such compounds in drug discovery (Fahim & Ismael, 2021).
Anticonvulsant Applications
Derivatives containing sulfonamide thiazole moieties have been synthesized and evaluated for anticonvulsant activity. Certain compounds showed significant effects against picrotoxin-induced convulsions in evaluations, indicating their potential as anticonvulsant agents (Farag et al., 2012).
Antibacterial Applications
Sulfonamide and acetamide derivatives have been explored for their antibacterial properties as well. A study on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores found these compounds to exhibit moderate antibacterial potential against various bacterial strains, showcasing the chemical versatility and applicability of such structures in addressing bacterial resistance (Iqbal et al., 2017).
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[3-(4-methylpiperidin-1-yl)sulfonyl-2-oxopyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O5S/c1-3-29-18-8-5-4-7-17(18)22-20(25)15-23-12-6-9-19(21(23)26)30(27,28)24-13-10-16(2)11-14-24/h4-9,12,16H,3,10-11,13-15H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKWFQCPCNJWDTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCC(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxyphenyl)-2-(3-((4-methylpiperidin-1-yl)sulfonyl)-2-oxopyridin-1(2H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.